Cas no 94367-35-8 (N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1))

N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1) structure
94367-35-8 structure
Product Name:N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1)
CAS No:94367-35-8
MF:C17H19F3N2O5S
MW:420.40337395668
MDL:MFCD00210065
CID:803408
PubChem ID:57651980
Update Time:2024-10-25

N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1) Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)-4-(methylthio)butanamide 2,2,2-trifluoroacetate
    • H-Met-AMC
    • (2S)-2-amino-N-(4-methyl-2-oxochromen-7-yl)-4-methylsulfanylbutanamide,2,2,2-trifluoroacetic acid
    • L-METHIONINE 7-AMIDO-4-METHYLCOUMARIN, TRIFLUOROACETATE SALT
    • N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1)
    • Acetic acid, trifluoro-, compd. with (S)-2-amino-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-4-(methylthio)butanamide (1:1) (ZCI)
    • L-METHIONINE 4-METHYL-7-COUMARINYLAMIDE TRIFLUOROACETATE
    • (2S)-2-amino-N-(4-methyl-2-oxochromen-7-yl)-4-methylsulfanylbutanamide;2,2,2-trifluoroacetic acid
    • L-Methionine 7-amido-4-methylcoumarin trifluoroacetate salt, >=99.0% (sum of enantiomers, HPLC)
    • H-L-Met-AMC*TFA
    • L-Methionine 7-amido-4-methylcoumarin trifluoroacetate salt
    • 94367-35-8
    • DTXSID70370005
    • AKOS022186095
    • (2S)-2-AMINO-N-(4-METHYL-2-OXOCHROMEN-7-YL)-4-(METHYLSULFANYL)BUTANAMIDE; TRIFLUOROACETIC ACID
    • CS-W021020
    • (S)-2-Amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)-4-(methylthio)butanamide2,2,2-trifluoroacetate
    • MFCD00210065
    • Trifluoroacetic acid--N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-L-methioninamide (1/1)
    • M-3200
    • MDL: MFCD00210065
    • Inchi: 1S/C15H18N2O3S.C2HF3O2/c1-9-7-14(18)20-13-8-10(3-4-11(9)13)17-15(19)12(16)5-6-21-2;3-2(4,5)1(6)7/h3-4,7-8,12H,5-6,16H2,1-2H3,(H,17,19);(H,6,7)/t12-;/m0./s1
    • InChI Key: VSAUWUJWXBUSEU-YDALLXLXSA-N
    • SMILES: C(F)(F)(F)C(=O)O.CC1=CC(=O)OC2C=C(C=CC1=2)NC(=O)[C@@H](N)CCSC

Computed Properties

  • Exact Mass: 420.09700
  • Monoisotopic Mass: 420.09667737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 522
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • PSA: 147.93000
  • LogP: 3.52690
  • Optical Activity: [α]20/D +68±3°, c = 1% in methanol

N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1) Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C

N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1) Pricemore >>

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